Cas no 2171637-68-4 (4-3-(dimethylamino)piperidin-1-yl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-oxobutanoic acid)

• Product Name: 4-3-(dimethylamino)piperidin-1-yl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-oxobutanoic acid
• CAS No: 2171637-68-4
• MF: C₂₆H₃₁N₃O₅
• MW: 465.54144692421
• CID: 6592780
• PubChem ID: 165960138
• Update Time: 2025-10-28

4-3-(dimethylamino)piperidin-1-yl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-oxobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-3-(dimethylamino)piperidin-1-yl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-oxobutanoic acid
• EN300-1506700
• 4-[3-(dimethylamino)piperidin-1-yl]-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-oxobutanoic acid
• 2171637-68-4

• Inchi： 1S/C26H31N3O5/c1-28(2)17-8-7-13-29(15-17)25(32)23(14-24(30)31)27-26(33)34-16-22-20-11-5-3-9-18(20)19-10-4-6-12-21(19)22/h3-6,9-12,17,22-23H,7-8,13-16H2,1-2H3,(H,27,33)(H,30,31)
• InChI Key： CIZNDYXWKRYGNH-UHFFFAOYSA-N
• SMILES： O=C(C(CC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CCCC(C1)N(C)C

Computed Properties

• Exact Mass: 465.22637110g/mol
• Monoisotopic Mass: 465.22637110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 722
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 99.2Ų

Additional information on 4-3-(dimethylamino)piperidin-1-yl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-oxobutanoic acid

Research Briefing on 4-3-(dimethylamino)piperidin-1-yl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-oxobutanoic acid (CAS: 2171637-68-4)

In recent years, the compound 4-3-(dimethylamino)piperidin-1-yl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-oxobutanoic acid (CAS: 2171637-68-4) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its complex structure incorporating a fluorenylmethyloxycarbonyl (Fmoc) protecting group and a dimethylamino piperidine moiety, has shown promise in various applications, including drug discovery, peptide synthesis, and targeted therapeutics. The unique chemical properties of this compound make it a valuable tool for researchers exploring novel therapeutic agents and biochemical pathways.

Recent studies have focused on the synthesis and optimization of 4-3-(dimethylamino)piperidin-1-yl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-oxobutanoic acid, aiming to enhance its stability, solubility, and bioavailability. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound and ensure its purity. These efforts are critical for its potential use in preclinical and clinical settings, where precise control over molecular properties is essential.

One of the key areas of investigation involves the application of this compound in peptide synthesis. The Fmoc group is widely recognized for its role in solid-phase peptide synthesis (SPPS), where it serves as a temporary protecting group for amino acids. Researchers have explored the use of 4-3-(dimethylamino)piperidin-1-yl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-oxobutanoic acid as a building block for constructing complex peptides with potential therapeutic benefits. Preliminary results suggest that the compound can facilitate the synthesis of peptides with improved yield and reduced side reactions, highlighting its utility in this domain.

In addition to its role in peptide synthesis, 4-3-(dimethylamino)piperidin-1-yl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-oxobutanoic acid has been investigated for its potential as a modulator of biological targets. The dimethylamino piperidine moiety is known to interact with various receptors and enzymes, making it a candidate for drug development. Recent studies have explored its effects on specific protein-protein interactions and signaling pathways, with promising results in vitro. These findings open new avenues for the development of targeted therapies for diseases such as cancer and neurodegenerative disorders.

Despite these advancements, challenges remain in the widespread adoption of this compound. Issues such as scalability of synthesis, cost-effectiveness, and potential toxicity need to be addressed through further research. Collaborative efforts between academia and industry are essential to overcome these hurdles and unlock the full potential of 4-3-(dimethylamino)piperidin-1-yl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-oxobutanoic acid in pharmaceutical applications.

In conclusion, 4-3-(dimethylamino)piperidin-1-yl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-oxobutanoic acid (CAS: 2171637-68-4) represents a promising compound with diverse applications in chemical biology and drug discovery. Ongoing research efforts are expected to further elucidate its mechanisms of action and optimize its properties for therapeutic use. As the field continues to evolve, this compound may play a pivotal role in the development of next-generation pharmaceuticals.